6-(5-(Dimethylamino)naphthalene-1-sulfonamido)hexanoic acid

• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 6-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoic acid
• InChI: InChI=1S/C18H24N2O4S/c1-20(2)16-10-6-9-15-14(16)8-7-11-17(15)25(23,24)19-13-5-3-4-12-18(21)22/h6-11,19H,3-5,12-13H2,1-2H3,(H,21,22)
• InChI Key: GDDXNKVUNINOBA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCCCCCC(=O)O

Description

6-(5-(Dimethylamino)naphthalene-1-sulfonamido)hexanoic acid is a useful research compound. Its molecular formula is C18H24N2O4S and its molecular weight is 364.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 6-aminohexanoic acid (1.5 g, 11.4 mmol) in 1 M NaHCO3 (45 as added 5-(dimethylamino)naphthalene-1-sulfonyl chloride (0.63 g, 2.33 mmol) in acetone (10 mL) and triethylamine (2 mL). The solution was stirred for 1 h, acidified to pH 3 with 2 N HCl, extracted with ethyl acetate (3×15 mL). The organic layer was washed with water (15 mL) and brine (15 mL), dried over Na2SO4. The solvent was evaporated and purified by flash chromatography using CH2Cl2-MeOH to afford 6-(5-dimethylaminonaphthalene-1-sulfonamido)hexanoic acid as a green sticky oil (0.76 g, 92%). 1H NMR (CDCl3, 400 MHz) δ 10.66 (br, 1H), 8.46 (d, 1H, J=8.4 Hz), 8.33 (d, 1H, J=8.4 Hz), 8.19 (d, 1H, J=7.2 Hz), 7.44 (m, 2H), 7.09 (d, 1H, J=7.6 Hz), 5.66 (br, 1H), 2.85 (m, 2H), 2.79 (s, 6H), 2.08 (t, 2H, J=8.8, 7.6 Hz), 1.32 (m, 4H), 1.12 (m, 2H); 13C NMR (100 MHz) δ 179.29, 151.67, 135.03, 130.18, 129.72, 129.58, 129.25, 128.26, 123.16, 119.01, 115.20, 45.30, 42.88, 33.98, 29.07, 25.74, 24.01.